Cas no 166282-15-1 (2H-1-Benzopyran-3-butanoic acid, 4-hydroxy-2-oxo-, ethyl ester)

• Product name: 2H-1-Benzopyran-3-butanoic acid, 4-hydroxy-2-oxo-, ethyl ester
• CAS No: 166282-15-1
• MF: C₁₅H₁₆O₅
• MW: 276.284544944763
• CID: 1346302

2H-1-Benzopyran-3-butanoic acid, 4-hydroxy-2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-butanoic acid, 4-hydroxy-2-oxo-, ethyl ester

• Inchi： 1S/C15H16O5/c1-2-19-13(16)9-5-7-11-14(17)10-6-3-4-8-12(10)20-15(11)18/h3-4,6,8,17H,2,5,7,9H2,1H3
• InChI Key： NXEKTJALZJEVOQ-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=CC=C2C(O)=C1CCCC(OCC)=O

Computed Properties

• Exact Mass: 276.09978

Experimental Properties

• Density: 1.272±0.06 g/cm3(Predicted)
• Boiling Point: 453.8±45.0 °C(Predicted)
• PSA: 72.83
• pka: 4.50±1.00(Predicted)